Cas no 21801-90-1 (Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-)
![Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl- structure](https://ossimg.kuujia.com/scimg/22000/21801-90-1x500.png)
21801-90-1 structure
Product Name:Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-
CAS No:21801-90-1
MF:C9H9N3O
MW:175.187261343002
CID:261203
PubChem ID:21116452
Update Time:2024-02-28
Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl-
- 3-Carbamoyl-7-methylimidazo(1,2-a)pyridine
- 3-Carbamoyl-7-methyl-imidazo<1.2-a>pyridin
- 7-methyl-imidazo[1,2-a]pyridine-3-carboxylic acid amide
- IMidazo[1,2-a]pyridine-3-carboxaMide,7-Methyl
- IMidazo[1,2-a]pyridine-3-carboxaMide, 7-Methyl-
-
- Inchi： 1S/C9H9N3O/c1-6-2-3-12-7(9(10)13)5-11-8(12)4-6/h2-5H,1H3,(H2,10,13)
- InChI Key： HDGVBLVCNFALND-UHFFFAOYSA-N
- SMILES： C12=NC=C(C(N)=O)N1C=CC(C)=C2
Computed Properties
- Exact Mass: 175.07500
- Monoisotopic Mass: 175.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- PSA: 60.39000
- LogP: 1.44190
- pka: 13.35±0.50(Predicted)
Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Imidazo[1,2-a]pyridine-3-carboxamide,7-methyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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